Cas no 123593-99-7 (5-Methyl-1,2,3,4-tetrahydroisoquinoline)

5-Methyl-1,2,3,4-tetrahydroisoquinoline is a tetrahydroisoquinoline derivative with a methyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its rigid tetracyclic structure and nitrogen-containing heterocycle make it valuable for designing ligands and modulators targeting central nervous system receptors. The methyl group enhances lipophilicity, potentially improving membrane permeability in drug development. The compound's stability under standard conditions facilitates handling and storage. It is commonly utilized in research settings for exploring structure-activity relationships in medicinal chemistry. Purity and consistent quality are critical for reproducible results in synthetic applications.

5-Methyl-1,2,3,4-tetrahydroisoquinoline structure

123593-99-7 structure

Product Name:5-Methyl-1,2,3,4-tetrahydroisoquinoline

CAS No:123593-99-7

MF:C₁₀H₁₃N

MW:147.216922521591

MDL:MFCD08544282

CID:135029

PubChem ID:16244396

Update Time:2025-10-19

5-Methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1,2,3,4-tetrahydroisoquinoline
- 1,2,3,4-tetrahydro-5-methylIsoquinoline
- Isoquinoline,1,2,3,4-tetrahydro-5-methyl-
- 5-methyl-1,2,3,4-tetrahydro-isoquinoline
- ACT10835
- AG-D-50712
- AGN-PC-00VAGQ
- ANW-54509
- SureCN7341154
- MFCD08544282
- AM803062
- CS-0038084
- FT-0734442
- DTXSID70585677
- SCHEMBL7341154
- YEA59399
- AS-39536
- A805122
- Isoquinoline, 1,2,3,4-tetrahydro-5-methyl-
- AKOS009279353
- 123593-99-7
- SY123913
- EN300-145822
- SB32092
- DB-062170
- MDL： MFCD08544282
- Inchi： 1S/C10H13N/c1-8-3-2-4-9-7-11-6-5-10(8)9/h2-4,11H,5-7H2,1H3
- InChI Key： QZGXYVCFHDTRMW-UHFFFAOYSA-N
- SMILES： N1CC2C=CC=C(C)C=2CC1

Computed Properties

Exact Mass: 147.10489
Monoisotopic Mass: 147.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.7
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 0.990
Boiling Point: 252 ºC
Flash Point: 110 ºC
PSA: 12.03

5-Methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	219139-250mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7	95%	250mg	￡232.00	2022-03-01
abcr	AB454895-250 mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline, 95%; .	123593-99-7	95%	250MG	€454.70	2023-07-18
ChemScence	CS-0038084-100mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		100mg	$108.0	2022-04-28
ChemScence	CS-0038084-250mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		250mg	$185.0	2022-04-28
ChemScence	CS-0038084-1g	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		1g	$369.0	2022-04-28
TRC	B486590-10mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		10mg	$ 75.00	2023-04-18
TRC	B486590-50mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		50mg	$ 253.00	2023-04-18
TRC	B486590-100mg	5-Methyl-1,2,3,4-tetrahydroisoquinoline	123593-99-7		100mg	$ 339.00	2023-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0325-1g	5-Methyl-1,2,3,4-tetrahydro-isoquinoline	123593-99-7	97%	1g	2527.17CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0325-5g	5-Methyl-1,2,3,4-tetrahydro-isoquinoline	123593-99-7	97%	5g	8463.46CNY	2021-05-08